Cas no 55112-42-0 (4-Methyl-1-piperazinecarbonyl chloride hydrochloride)

• Product Name: 4-Methyl-1-piperazinecarbonyl chloride hydrochloride
• CAS No: 55112-42-0
• MF: C₆H₁₂Cl₂N₂O
• MW: 199.078279495239
• MDL: MFCD01074875
• CID: 56702
• PubChem ID: 3016934
• Update Time: 2025-05-28

4-Methyl-1-piperazinecarbonyl chloride hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Methylpiperazine-1-carbonyl chloride hydrochloride
• 4-Methyl-1-piperazinecarbonyl chloride hydrochloride
• 4-Methylpiperazine-1-carbonyl chloride
• N-Methylpiperazine-4-carbamoyl chloride hydrochloride
• 1-Piperazinecarbonylchloride, 4-methyl-, hydrochloride (6CI)
• 1-Piperazinecarbonyl chloride,4-methyl-, monohydrochloride (9CI)
• 1-Chlorocarbonyl-4-methylpiperazinehydrochloride
• 4-Methylpiperazinecarbonyl chloride hydrochloride
• 4-Methylpiperazine-1-carbonyl chloride monohydrochloride
• 4-Methyl-1-piperazinecarbonyl chloride HCl
• 1-Piperazinecarbonyl chloride, 4-methyl-, monohydrochloride
• N-Methylpiperazin-4-carbamoyl chloride hydrochloride
• WICNYNXYKZNNSN-UHFFFAOYSA-N
• BCP16973
• 4-methylpiperazine carbonylchloride hydrochloride
• 4-Methyl-1-piperazinecarbonylChlorideHydrochloride
• A830496
• W-200427
• EN300-1265364
• 55112-42-0
• EINECS 259-482-8
• 4-methyl-l-piperazinecarbonyl chloride hydrochloride
• N-Chlorocarbonyl-N'-methylpiperazine hydrochloride
• N-METHYLPIPERAZIN-4-CARBAMOYLCHLORIDEHYDROCHLORIDE
• F16753
• 4-chlorocarbonyl-1-methyl-piperazine hydrochloride
• NS00059154
• 7T2R5ALS8T
• 1-chlorocarbonyl-4-methylpiperazine hydrochloride
• 4-methylpiperazine-1-carbonyl chloride;hydrochloride
• MFCD01074875
• AC-24406
• AKOS015897706
• FT-0658732
• 1-chlorocarbonyl-4-methyl piperazine hydrochloride
• FT-0640293
• 4-methyl-1-piperazine carbonyl chloride hydrochloride
• 1-Piperazinecarbonyl chloride, 4-methyl-, hydrochloride (1:1)
• 4-methyl-piperazine-1-carbonyl chloride hydrochloride
• F0001-1447
• 4-methyl-l-piperazine carbonyl chloride hYdrochloride
• 1-chlorocarbonyl-4-methyl-piperazine hydrochloride
• DTXSID80203633
• GEO-01914
• 4-Methyl-1-piperazinecarbonyl chloride, HCl
• 4-methylpiperazin-1-ylcarbonyl chloride hydrochloride
• PS-10936
• SCHEMBL321914
• DB-052688
• DB-263173
• 259-482-8
• FM44454
• DTXCID10126124

• MDL： MFCD01074875
• Inchi： 1S/C6H11ClN2O.ClH/c1-8-2-4-9(5-3-8)6(7)10;/h2-5H2,1H3;1H
• InChI Key： WICNYNXYKZNNSN-UHFFFAOYSA-N
• SMILES： ClC(N1CCN(C)CC1)=O.Cl

Computed Properties

• Exact Mass: 198.03300
• Monoisotopic Mass: 198.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 132
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 23.6

Experimental Properties

• Color/Form: White solid
• Melting Point: 225-228 °C (lit.)
• Boiling Point: 247.5 °C at 760 mmHg
• Flash Point: 103.5 °C
• PSA: 23.55000
• LogP: 1.27040
• Sensitiveness: Moisture Sensitive
• Solubility: Soluble in water

4-Methyl-1-piperazinecarbonyl chloride hydrochloride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S27-S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：8
• Safety Term：S26;S27;S36/37/39;S45
• Risk Phrases：R34

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on 4-Methyl-1-piperazinecarbonyl chloride hydrochloride

Recent Advances in the Application of 4-Methyl-1-piperazinecarbonyl chloride hydrochloride (CAS: 55112-42-0) in Chemical Biology and Pharmaceutical Research

4-Methyl-1-piperazinecarbonyl chloride hydrochloride (CAS: 55112-42-0) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of pharmaceuticals targeting neurological and oncological diseases. Recent studies have highlighted its role as a versatile building block in medicinal chemistry, enabling the introduction of the 4-methylpiperazine moiety into drug candidates. This moiety is known to enhance solubility, bioavailability, and target binding affinity, making it a valuable structural feature in drug design.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 4-Methyl-1-piperazinecarbonyl chloride hydrochloride in the synthesis of novel kinase inhibitors. The researchers utilized this compound to introduce the 4-methylpiperazine group into a series of pyrimidine derivatives, resulting in compounds with improved selectivity against specific cancer-related kinases. The optimized compounds showed promising in vitro and in vivo activity against several cancer cell lines, with one candidate advancing to preclinical development.

In the field of neuroscience, researchers have recently employed 55112-42-0 in the development of sigma receptor ligands. A 2024 publication in Bioorganic & Medicinal Chemistry Letters described its use in creating novel compounds with potential applications in treating neuropathic pain and neurodegenerative disorders. The study found that derivatives containing the 4-methylpiperazine group exhibited enhanced blood-brain barrier penetration compared to their non-substituted counterparts.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production and handling of 4-Methyl-1-piperazinecarbonyl chloride hydrochloride. A 2023 patent application disclosed an improved synthesis method that increases yield while reducing hazardous byproducts. This development is particularly significant for scaling up production to meet the growing demand from pharmaceutical companies engaged in drug discovery programs.

Analytical characterization of compounds derived from 55112-42-0 has also seen progress. Recent studies have employed advanced techniques such as cryo-EM and X-ray crystallography to elucidate the binding modes of 4-methylpiperazine-containing drugs with their biological targets. These structural insights are proving invaluable for rational drug design and the development of next-generation therapeutics.

The safety profile of 4-Methyl-1-piperazinecarbonyl chloride hydrochloride has been the subject of recent toxicological studies. While generally considered safe for laboratory use with proper precautions, new research has identified specific handling recommendations to minimize exposure risks. These findings have been incorporated into updated safety protocols for pharmaceutical manufacturing facilities.

Looking forward, the versatility of 55112-42-0 continues to inspire innovative applications. Current research directions include its use in PROTAC (proteolysis targeting chimera) development and as a linker in antibody-drug conjugates. The compound's unique properties position it as a valuable tool in addressing current challenges in drug discovery, particularly in the development of targeted therapies with improved efficacy and reduced side effects.